Ethanone, 2,2,2-trifluoro-1-[4-(2-propyn-1-ylamino)phenyl]-

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-[4-(prop-2-ynylamino)phenyl]ethanone
• InChI: InChI=1S/C11H8F3NO/c1-2-7-15-9-5-3-8(4-6-9)10(16)11(12,13)14/h1,3-6,15H,7H2
• InChI Key: PKUOGYSWSRMKOY-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=C(C=C1)C(=O)C(F)(F)F

Description

Ethanone, 2,2,2-trifluoro-1-[4-(2-propyn-1-ylamino)phenyl]- is a useful research compound. Its molecular formula is C11H8F3NO and its molecular weight is 227.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8.64 g (45 mmol) of 2,2,2-trifluoro-1-(4-fluorophenyl)ethanone (Journal of Organic Chemistry, Vol. 32, pp. 1311-1318 (1967)) and 7.53 ml (54 mmol) of triethylamine in 150 ml of acetonitrile, cooled in an ice-bath, is added 31.13 ml (0.45 mol) of 2-propynylamine. The ice-bath is removed and the solution is heated under reflux for eighteen hours. The reaction solution is cooled and concentrated to give a solid, which is partitioned between ethyl acetate and water. The ethyl acetate layer is separated, dried (magnesium sulfate), and concentrated to give 10.23 g of a red-brown oil. This is applied to a column of 250 g of flash silica gel packed in n-heptane-dichloromethane (2:1). Elution with the same solvent gives 4.05 g (39.6%) of the product as a fluffy white solid; mp 96°-98° C.